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This document provides a comprehensive guide for executing the Princeton Application
Repository for Shared-Memory Computers (PARSEC) benchmark suite on the GEM-5
simulator. The protocols outlined below are intended to provide a step-by-step methodology for
setting up the simulation environment, configuring the simulator, and running the benchmarks
in a full-system simulation mode.

Introduction to PARSEC and GEM-5

The PARSEC benchmark suite is designed to represent emerging workloads and is widely
used in computer architecture research to evaluate multiprocessor systems.[1] GEM-5 is a
modular and flexible computer architecture simulator that supports various instruction set
architectures (ISAs) and can be configured for both full-system and syscall emulation modes.[2]
[3] Running PARSEC on GEM-5 allows for detailed performance analysis of novel architectural
features in a simulated environment. This guide focuses on the full-system (FS) mode, which
simulates a complete system with an operating system, providing a more realistic execution
environment.[2][4][5]

Experimental Workflow

The overall process of running PARSEC benchmarks on GEM-5 involves several key stages,
from setting up the environment to analyzing the simulation output. The following diagram
illustrates the typical workflow.
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Figure 1: Workflow for running PARSEC benchmarks on GEM-5.
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Detailed Protocols

This section provides detailed protocols for each stage of the workflow. While older methods for
ALPHA architecture exist, this guide focuses on a more modern setup, typically for X86 or ARM
architectures.

Protocol 1: Environment Setup

o Create a Project Directory: Establish a main directory to house all components of the
simulation environment.[1]

« Install Prerequisites: Ensure that your system has the necessary dependencies for building
and running GEM-5. These typically include:

o git

o

scons

[¢]

python3 and pip

[¢]

A C++ compiler (e.g., GCC)

[e]

Other libraries as specified in the GEM-5 documentation.

e Set up Python Virtual Environment (Recommended): To avoid conflicts with system-wide
Python packages, it is advisable to use a virtual environment.[1]

Protocol 2: Acquiring and Building GEM-5 and PARSEC

» Download GEM-5: Clone the official GEM-5 repository from the Google Source.

e Build GEM-5: Compile the GEM-5 binary for the desired ISA (e.g., X86, ARM). The .opt build
is recommended for performance.

e Download PARSEC Benchmarks: Clone the PARSEC benchmark suite. Several versions are
available; ensure compatibility with your chosen simulation setup.[1]

e Obtain a Full-System Disk Image and Kernel: For full-system simulation, a pre-built disk
image containing the compiled PARSEC benchmarks and a compatible Linux kernel are
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required.[4][6]

o Disk Image: You can either download a pre-made disk image or build one using tools like
Packer.[1][6] The gem5 resources page is a good source for pre-built images.

o Kernel: A compatible Linux kernel is also needed. Pre-compiled kernels for use with GEM-
5 are available from the gem5 website.[6]

Protocol 3: Configuration for Full-System Simulation

Directory Structure: Organize your project directory as follows. This structure helps in
managing the different components.[1]

GEM-5 Configuration Scripts: GEM-5 simulations are controlled by Python scripts located in
the configs/ directory of the GEM-5 repository. For full-system simulation,
configs/example/fs.py is the primary script. You will need to modify or create a new script to
specify the system configuration.[4]

Create a PARSEC Run Script (.rcS): Inside the simulated machine, a script is needed to
initiate the PARSEC benchmark. This script is passed to the GEM-5 simulator.[4] Below is an
example for the blackscholes benchmark.

run_scripts/blackscholes_simsmall.rcS

The mb5 utility is used to communicate with the host simulator, for example, to reset statistics
or exit the simulation.[1]

Protocol 4: Running the Simulation

The simulation is launched from the command line, specifying the GEM-5 binary, the

configuration script, and various parameters for the simulated system.

o Execution Command: The following command demonstrates how to run a PARSEC

benchmark in GEM-5's full-system mode.

Data Presentation
GEM-5 Simulation Parameters
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The following table summarizes the key command-line arguments for running a PARSEC

simulation in GEM-5.[1][6]

Parameter Description Example Value
Path to the Linux kernel for the )
--kernel ) ....lvmlinux-4.19.83
simulated system.
Path to the disk image
--disk-image containing the OS and .../parsec.img
benchmarks.
The model of the CPU to TimingSimpleCPU,
--Cpu-type . .
simulate. DerivO3CPU
The number of CPU cores to
--num-cpus _ 1,4,8
simulate.
_ The size of the main memory
--mem-size ) ) 2GB
in the simulated system.
) The path to the run script to be )
--script .../blackscholes_simsmall.rcS

executed within the simulation.

PARSEC Workloads and Input Sizes

PARSEC provides various workloads and input sizes for different simulation granularities.[1][7]
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Workload

Description

Input Sizes

blackscholes

Option pricing with Black-
Scholes PDE.[1]

simsmall, simmedium,

simlarge

simsmall, simmedium,

bodytrack Body tracking of a person.[1] )
simlarge
Simulated cache-aware simsmall, simmedium,
canneal ) ]
annealing.[1] simlarge
ded Next-generation compression simsmall, simmedium,
eaup . L .
with data deduplication.[1] simlarge
] Simulates the motions of a simsmall, simmedium,
facesim )
human face.[1] simlarge
. . Content similarity search simsmall, simmedium,
erre
server.[1] simlarge
S Fluid dynamics for animation. simsmall, simmedium,
fluidanimate ]
[1] simlarge
) ) o simsmall, simmedium,
fregmine Frequent itemset mining.[1] ]
simlarge
) ) simsmall, simmedium,
raytrace Real-time raytracing.[1]

simlarge

streamcluster

Online clustering of an input

stream.[1]

simsmall, simmedium,

simlarge

Pricing of a portfolio of

simsmall, simmedium,

swaptions ) ]
swaptions.[1] simlarge
] ) simsmall, simmedium,
vips Image processing.[1] ]
simlarge
] ] simsmall, simmedium,
X264 H.264 video encoding.[1]

simlarge
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Logical Relationships in GEM-5 Full-System
Simulation

The following diagram illustrates the logical relationship between the host system, the GEM-5
simulator, and the simulated guest system during a PARSEC benchmark run.

( Host System
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Contains Contains

Cpnfigures
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Figure 2: Logical relationships in a GEM-5 full-system simulation.
Conclusion
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This guide has provided a detailed protocol for running PARSEC benchmarks on the GEM-5
simulator in full-system mode. By following these steps, researchers can create a robust and
reproducible environment for architectural exploration. The provided tables and diagrams offer
a clear overview of the necessary configurations and the logical flow of the simulation process.
For more advanced scenarios, such as different memory systems or CPU models, the GEM-5
documentation and community resources are valuable references.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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